Cas no 62459-12-5 (4(1H)-Pyrimidinone, 2-(ethylthio)-6-phenyl-)

• Product Name: 4(1H)-Pyrimidinone, 2-(ethylthio)-6-phenyl-
• CAS No: 62459-12-5
• MF: C₁₂H₁₂N₂OS
• MW: 232.301481246948
• CID: 444010
• PubChem ID: 135406353
• Update Time: 2025-04-19

4(1H)-Pyrimidinone, 2-(ethylthio)-6-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 2-(ethylthio)-6-phenyl-
• 2-ethylsulfanyl-6-phenyl-1H-pyrimidin-4-one
• cid_963514
• Maybridge3_005308
• 2-(ethylsulfanyl)-6-phenyl-4-pyrimidinol
• 62459-12-5
• 2-ethylsulfanyl-4-phenyl-1H-pyrimidin-6-one
• BRD-K39208132-001-07-5
• SCHEMBL3452326
• 2-(Ethylthio)-6-phenylpyrimidin-4(1H)-one
• CHEMBL1527479
• IDI1_016695
• CHEBI:92686
• SMR001382694
• HMS2204M09
• AKOS003573646
• MLS-0390925.0001
• HMS3352P06
• AG-996/31082025
• Q27164388
• 2-Ethylsulfanyl-6-phenyl-pyrimidin-4-ol
• STK327831
• DTXSID60359445
• MLS002460479
• JUSHOYXQHVQBDG-UHFFFAOYSA-N
• BDBM44371
• CCG-244786
• HMS1446B06
• 2-(ethylthio)-6-phenyl-1H-pyrimidin-4-one

• Inchi： 1S/C12H12N2OS/c1-2-16-12-13-10(8-11(15)14-12)9-6-4-3-5-7-9/h3-8H,2H2,1H3,(H,13,14,15)
• InChI Key： JUSHOYXQHVQBDG-UHFFFAOYSA-N
• SMILES： S(CC)C1=NC(=CC(N1)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 232.06716
• Monoisotopic Mass: 232.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 41.46